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Compound of Interest

Compound Name: SJ6986

Cat. No.: B8191667 Get Quote

Technical Support Center: SJ6986
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of SJ6986. It includes

troubleshooting guides and frequently asked questions (FAQs) to address specific issues that

may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is SJ6986 and what is its mechanism of action?

A1: SJ6986 is a potent, selective, and orally bioavailable GSPT1/2 molecular glue degrader.[1]

[2][3][4][5][6][7] It functions by inducing proximity between the E3 ubiquitin ligase Cereblon

(CRBN) and the target proteins GSPT1 and GSPT2.[5][8] This leads to the ubiquitination and

subsequent proteasomal degradation of GSPT1/2.[5]

Q2: How should I store SJ6986 upon receipt?

A2: Proper storage is critical to maintain the integrity and activity of SJ6986. Recommendations

for long-term storage of the compound in both solid form and in solution are summarized

below.

Data Presentation: Recommended Storage Conditions for SJ6986
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Form
Storage
Temperature

Recommended
Duration

Key
Recommendations

Solid -20°C Up to 3 years

Store in a tightly

sealed, light-protected

container. Allow the

vial to equilibrate to

room temperature

before opening to

prevent moisture

condensation.

4°C Up to 2 years

For shorter-term

storage, ensure the

container is tightly

sealed and protected

from light.

Stock Solution -80°C Up to 6 months

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.

Use freshly opened,

anhydrous DMSO for

reconstitution.[1]

-20°C Up to 1 month

Suitable for short-term

storage of aliquots.

Avoid repeated

freeze-thaw cycles.[1]

Q3: How do I prepare a stock solution of SJ6986?

A3: SJ6986 is soluble in DMSO.[1][2][3] To prepare a stock solution, it is recommended to use

freshly opened, anhydrous DMSO as the compound's solubility can be significantly impacted

by moisture.[1][8] After reconstitution, it is best practice to aliquot the solution into single-use

vials to prevent degradation from repeated freeze-thaw cycles.[9]

Data Presentation: Stock Solution Preparation Table
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Desired Concentration
Volume of DMSO to add to
1 mg of SJ6986

Volume of DMSO to add to
5 mg of SJ6986

1 mM 2.0105 mL 10.0523 mL

5 mM 0.4021 mL 2.0105 mL

10 mM 0.2010 mL 1.0052 mL

(Based on a molecular weight

of 497.40 g/mol )[1]

Troubleshooting Guide
Q4: My experimental results are inconsistent or show reduced potency of SJ6986. What could

be the cause?

A4: Inconsistent results or reduced potency can stem from improper storage or handling of

SJ6986. Refer to the troubleshooting workflow below to diagnose the potential issue.

Mandatory Visualization: Troubleshooting Workflow for SJ6986
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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